Cas no 7473-77-0 (Dimethyl Phenanthrene-1,9-dicarboxylate)

• Product Name: Dimethyl Phenanthrene-1,9-dicarboxylate
• CAS No: 7473-77-0
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 980141
• PubChem ID: 344033
• Update Time: 2025-04-19

Dimethyl Phenanthrene-1,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl Phenanthrene-1,9-dicarboxylate
• AC1L7ZNB
• AG-G-97405
• CTK5E0423
• NSC400698
• NSC-400698
• 7473-77-0
• DTXSID70322221
• DS-010822

• Inchi： 1S/C18H14O4/c1-21-17(19)14-9-5-8-12-11-6-3-4-7-13(11)16(10-15(12)14)18(20)22-2/h3-10H,1-2H3
• InChI Key： IFFSYXZUYBQZLH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2C(C(=O)OC)=CC=CC2=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 466.7°C at 760 mmHg
• Flash Point: 239.7°C
• Refractive Index: 1.653
• PSA: 52.6
• LogP: 3.56620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives